ethyl 2-(2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-(2-pyridin-3-ylbenzimidazol-1-yl)acetyl]amino]acetate
• InChI: InChI=1S/C18H18N4O3/c1-2-25-17(24)11-20-16(23)12-22-15-8-4-3-7-14(15)21-18(22)13-6-5-9-19-10-13/h3-10H,2,11-12H2,1H3,(H,20,23)
• InChI Key: MLALJEWYGULVTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CN1C2=CC=CC=C2N=C1C3=CN=CC=C3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

“Ethyl 2-(2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamido)acetate” is a complex organic compound that contains a pyridine and a benzimidazole group. Substituted imidazo[1,2-a]pyridines, like this compound, are known to possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. They have also been proposed for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease.

Molecular Structure Analysis

The molecular structure of “ethyl 2-(2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamido)acetate” is complex, containing a pyridine and a benzimidazole group. The 1H NMR spectrum shows peaks at various chemical shifts, indicating the presence of different types of protons in the molecule.

Chemical Reactions Analysis

The main literature method for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Heterocyclic compounds play a crucial role in drug discovery due to their diverse biological activities. . Researchers have explored their interactions with various biological targets, including enzymes, receptors, and cellular pathways. These compounds may serve as lead structures for developing novel drugs targeting specific diseases.

Antiviral Activity

. Understanding their mechanism of action and potency against viral replication could contribute to the development of new antiviral agents.

Antibacterial and Antifungal Properties

. Investigating their antibacterial and antifungal properties may provide insights into combating infectious diseases.

Other Applications

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Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. Future research may focus on developing more efficient synthesis methods, exploring their biological activities, and investigating their potential use in the treatment of various diseases.